N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide

• IUPAC Name: N-(2-chloro-6-fluorobenzoyl)-N-(4-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H20ClFN2O2/c1-14-8-10-15(11-9-14)24(20(26)23-12-3-2-4-13-23)19(25)18-16(21)6-5-7-17(18)22/h5-11H,2-4,12-13H2,1H3
• InChI Key: XYYVCIWVZPGTOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C(=O)C2=C(C=CC=C2Cl)F)C(=O)N3CCCCC3
• Molecular Formula: C20H20ClFN2O2
• Molecular Weight: 374.8 g/mol

Description

N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide, also known as CFTR inhibitor, is a chemical compound that has been extensively researched for its potential therapeutic applications in treating cystic fibrosis.

Scientific Research Applications

N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide inhibitor has been extensively researched for its potential therapeutic applications in treating cystic fibrosis, a genetic disorder that affects the lungs, pancreas, and other organs. N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide inhibitor has been shown to improve the function of the cystic fibrosis transmembrane conductance regulator (N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide) protein, which is responsible for regulating the transport of chloride ions across cell membranes. This improved function can help to reduce the buildup of mucus in the lungs and other organs, which is a hallmark of cystic fibrosis.

Mechanism Of Action

N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide inhibitor works by binding to the N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide protein and stabilizing its open state, which allows for increased chloride ion transport across cell membranes. This increased transport can help to reduce the buildup of mucus in the lungs and other organs, which can improve lung function and overall health in cystic fibrosis patients.
Biochemical and Physiological Effects:
N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide inhibitor has been shown to improve lung function and reduce the frequency of pulmonary exacerbations in cystic fibrosis patients. It has also been shown to reduce the viscosity of mucus and improve the clearance of bacteria from the lungs. Additionally, N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide inhibitor has been shown to have anti-inflammatory effects, which can help to reduce lung damage and improve overall health in cystic fibrosis patients.

Advantages And Limitations For Lab Experiments

N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide inhibitor has several advantages for lab experiments, including its high potency and selectivity for the N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide protein. However, it also has some limitations, including its relatively short half-life and potential for off-target effects.

Future Directions

There are several future directions for research on N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide inhibitor, including the development of more potent and selective compounds, the investigation of its potential therapeutic applications in other diseases, and the exploration of its mechanism of action at the molecular level. Additionally, the use of N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide inhibitor in combination with other drugs may hold promise for improving the treatment of cystic fibrosis and other diseases.

Synthesis Methods

The synthesis of N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide inhibitor involves the reaction of 2-chloro-6-fluorobenzoic acid with p-toluidine to form N-(2-chloro-6-fluorobenzoyl)-p-toluidine. This intermediate is then reacted with piperidine-1-carboxylic acid to form the final product, N-(2-chloro-6-fluorobenzoyl)-N-(p-tolyl)piperidine-1-carboxamide.